Cas no 1806927-64-9 (5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine)

• Product Name: 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine
• CAS No: 1806927-64-9
• MF: C₇H₆ClF₂NO
• MW: 193.578447818756
• CID: 4866601
• Update Time: 2025-06-09

5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine

• Inchi： 1S/C7H6ClF2NO/c1-3-4(8)2-11-7(12)5(3)6(9)10/h2,6H,1H3,(H,11,12)
• InChI Key： OBXNTSITHSUJCS-UHFFFAOYSA-N
• SMILES： ClC1=CNC(C(C(F)F)=C1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1

Additional information on 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine

Introduction to 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine (CAS No. 1806927-64-9)

5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine, identified by its CAS number 1806927-64-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that serves as a fundamental scaffold in the synthesis of numerous bioactive molecules. The presence of multiple functional groups, including a chloro substituent, a difluoromethyl group, a hydroxyl group, and a methyl group, endows this molecule with unique chemical properties and potential biological activities.

The structural configuration of 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine makes it an intriguing candidate for further exploration in drug discovery. The chloro group at the 5-position and the difluoromethyl group at the 3-position are particularly noteworthy, as they are known to enhance metabolic stability and binding affinity in drug candidates. Additionally, the hydroxyl and methyl groups contribute to the molecule's solubility and interaction with biological targets. These features collectively position this compound as a promising intermediate in the development of novel therapeutic agents.

In recent years, there has been growing interest in pyridine derivatives due to their diverse pharmacological profiles. Studies have demonstrated that pyridine-based compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, anticancer, and antiviral effects. The specific arrangement of substituents in 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine suggests potential applications in these therapeutic areas. For instance, the difluoromethyl group is frequently incorporated into drug molecules to improve their pharmacokinetic properties, while the hydroxyl group can serve as a hydrogen bond acceptor or donor, enhancing binding interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of novel compounds for their biological potential. 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine has been subjected to virtual screening using various docking algorithms to identify its potential interactions with target proteins. Preliminary results indicate that this compound may interact with enzymes and receptors involved in critical metabolic pathways. These findings align with emerging research trends that emphasize the importance of structure-based drug design in optimizing lead compounds for clinical development.

The synthesis of 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine presents both challenges and opportunities for chemists. The introduction of multiple functional groups requires precise control over reaction conditions to achieve high yields and purity. However, recent methodologies have improved synthetic efficiency, making it more feasible to produce this compound on a larger scale. Advances in green chemistry have also influenced synthetic strategies, encouraging the use of sustainable reagents and processes that minimize waste and energy consumption.

In the context of medicinal chemistry, 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine serves as a valuable building block for constructing more complex molecules. Its versatile structure allows for modifications at various positions, enabling chemists to tailor its properties for specific applications. For example, further functionalization could enhance its solubility or improve its ability to cross biological membranes. Such modifications are crucial in optimizing drug candidates for oral administration or delivery via other routes.

The pharmacological evaluation of 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine is an ongoing area of research. In vitro studies have begun to explore its interactions with enzymes such as cytochrome P450 (CYP) isoforms, which play a critical role in drug metabolism. Understanding these interactions is essential for predicting how the compound will behave within the body and for identifying potential side effects or drug-drug interactions.

Moreover, animal models have been employed to assess the safety and efficacy of 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine as a potential therapeutic agent. Initial findings suggest that it may exhibit promising effects in certain disease models without significant adverse reactions. However, further studies are necessary to confirm these observations and to determine optimal dosing regimens.

The regulatory landscape surrounding new chemical entities like 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine is evolving to accommodate innovative drug development approaches. Regulatory agencies increasingly recognize the importance of structure-based design and computational modeling in assessing drug candidates early in the development process. This shift has streamlined pathways for bringing new drugs to market while maintaining rigorous safety standards.

Collaborative efforts between academic researchers and pharmaceutical companies are accelerating progress in understanding the potential of 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine. By leveraging interdisciplinary expertise, scientists can overcome synthetic challenges and explore new therapeutic applications more efficiently than ever before.

The future prospects for 5-Chloro-3-(difluoromethyl)-2-hydroxy-4-methylpyridine appear promising as part of broader efforts to develop next-generation pharmaceuticals. Continued research will likely uncover additional biological activities and refine synthetic methodologies for improved production scalability.